![molecular formula C19H22N4O3S B2609979 5-Piperidyl-2-[4-(pyrrolidinylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile CAS No. 941245-08-5](/img/structure/B2609979.png)
5-Piperidyl-2-[4-(pyrrolidinylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Piperidyl-2-[4-(pyrrolidinylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile is a chemical compound that has been extensively studied due to its potential therapeutic applications. It is a synthetic molecule that belongs to the class of oxazole compounds, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
Neuropharmacological Applications
Compounds structurally related to "5-Piperidyl-2-[4-(pyrrolidinylsulfonyl)phenyl]-1,3-oxazole-4-carbonitrile" have been extensively studied for their potential in neuropharmacology, particularly focusing on their interactions with serotonin receptors, which play a crucial role in mood regulation and psychiatric disorders. For example, studies on WAY-100635, a compound with a piperidinyl component, highlight its utility in investigating serotonin (5-HT1A) receptor dynamics in the brain through positron emission tomography (PET) imaging. This has implications for understanding the pathophysiology of psychiatric conditions and the pharmacodynamics of serotonergic drugs (Osman et al., 1996), (Pike et al., 1996).
Oncological Applications
In oncology, derivatives of camptothecin, which share a structural resemblance with the given compound through their complex heterocyclic frameworks and potential for modification at the piperidine moiety, have been explored for their therapeutic potential. These studies have led to the development of novel treatments for a variety of cancers, highlighting the importance of structural modification for therapeutic efficacy and specificity. For instance, CPT-11 (Irinotecan), a topoisomerase I inhibitor, demonstrates the significance of such compounds in treating advanced cancers through its metabolite SN-38, which is responsible for its antitumor activity (Rowinsky et al., 1994).
Pharmacokinetic Applications
The pharmacokinetic properties of compounds with piperidine and related structures have been extensively investigated to optimize their therapeutic profile. Studies focusing on the metabolism, distribution, and excretion of these compounds help in understanding their behavior in the human body, leading to improved dosing regimens and reduced side effects. For example, the metabolism of L-735,524, a potent HIV-1 protease inhibitor, reveals the complexity of metabolic pathways and the importance of understanding these pathways for effective drug development (Balani et al., 1995).
Properties
IUPAC Name |
5-piperidin-1-yl-2-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O3S/c20-14-17-19(22-10-2-1-3-11-22)26-18(21-17)15-6-8-16(9-7-15)27(24,25)23-12-4-5-13-23/h6-9H,1-5,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAUCYEVCATVHBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(N=C(O2)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.